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Compound of Interest

Compound Name: 8-Chlorotheophylline-d6

Cat. No.: B138616 Get Quote

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 8-Chlorotheophylline-d6. The

following procedures are designed to ensure the safe handling of this compound and maintain

its isotopic purity.

Hazard Identification and Safety Precautions
8-Chlorotheophylline-d6 should be handled with the same precautions as its non-deuterated

counterpart, 8-Chlorotheophylline. The primary hazards associated with 8-Chlorotheophylline

are:

Harmful if swallowed[1][2][3][4][5].

Causes skin irritation[2][3][4].

Causes serious eye irritation[2][3][4].

May cause respiratory tract irritation[2][3][4].

General Handling Precautions:

Avoid all personal contact, including inhalation[6].

Wear appropriate personal protective equipment (PPE)[6][7][8].
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Use in a well-ventilated area, preferably in a chemical fume hood[2][9].

Minimize dust generation and accumulation[2].

Wash hands thoroughly after handling[1][2].

Do not eat, drink, or smoke in areas where chemicals are handled[1][7].

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 8-Chlorotheophylline-d6:

PPE Category Specification Rationale

Eye Protection
Chemical splash goggles or a

full-face shield.[2][3][10][11]

To protect eyes from splashes

and dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[6][10]

To prevent skin contact and

absorption. Gloves should be

inspected before use and

changed frequently.

Body Protection
A lab coat or chemical-

resistant apron.[11][12]

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

and a particulate filter is

recommended, especially

when handling the powder

outside of a fume hood.[10][13]

To prevent inhalation of dust

and vapors.

Operational Plan: Step-by-Step Handling Procedure
3.1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly closed, labeled container in a cool, dry, and well-ventilated area[4].
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For long-term storage, refrigeration at -20°C is often recommended to maintain the stability

of deuterated compounds[14].

Protect from light by storing in an amber vial or in the dark[14].

To prevent oxidation and contamination, consider storing under an inert atmosphere, such as

nitrogen or argon[14].

3.2. Preparation of Solutions:

All handling of the solid compound should be performed in a chemical fume hood to

minimize inhalation exposure[8].

Allow the container to reach room temperature before opening to prevent condensation.

When preparing stock solutions, methanol is a common solvent[14]. Avoid acidic or basic

solutions which can catalyze deuterium-hydrogen exchange[14].

Use calibrated pipettes for accurate transfers.

Prepare working solutions fresh as needed to minimize degradation[14].

3.3. Handling and Experimental Use:

Conduct all procedures involving 8-Chlorotheophylline-d6 within a designated area, such

as a chemical fume hood, to control exposure[8].

Keep the container tightly closed when not in use.

Avoid actions that could generate dust.

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and unused product,

must be disposed of as hazardous waste.

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations[1][6].
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Do not allow the chemical to enter drains[6].

Contaminated containers should be triple-rinsed with an appropriate solvent, and the rinsate

collected as hazardous waste before disposal[1].

Quantitative Data Summary
Data Point Value Source

Molecular Formula C₇HD₆ClN₄O₂ [15]

Molecular Weight 220.65 g/mol [15]

Acute Oral Toxicity (LD50,

mouse)

440 mg/kg (for 8-

Chlorotheophylline)
[3][6]

CAS Number 1346598-95-5 [15]

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for handling 8-
Chlorotheophylline-d6 from receipt to disposal.
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Workflow for Handling 8-Chlorotheophylline-d6
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Handling Workflow for 8-Chlorotheophylline-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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